[(1S,2S,4S)-1,7,7-Trimethyl-2-bicyclo[2.2.1]heptanyl] 2-thiocyanatoacetate

• CAS No.: 115-31-1
• Product Name: [(1S,2S,4S)-1,7,7-Trimethyl-2-bicyclo[2.2.1]heptanyl] 2-thiocyanatoacetate
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol
• IUPAC Name: [(1R,2R,4R)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] 2-thiocyanatoacetate
• Standard InChI: InChI=1S/C13H19NO2S/c1-12(2)9-4-5-13(12,3)10(6-9)16-11(15)7-17-8-14/h9-10H,4-7H2,1-3H3/t9-,10-,13+/m1/s1
• Standard InChIKey: IXEVGHXRXDBAOB-BREBYQMCSA-N
• Isomeric SMILES: C[C@@]12CC[C@@H](C1(C)C)C[C@H]2OC(=O)CSC#N
• SMILES: CC1(C2CCC1(C(C2)OC(=O)CSC#N)C)C
• Canonical SMILES: CC1(C2CCC1(C(C2)OC(=O)CSC#N)C)C
• Boiling Point: 95 °C @ 0.06 mm Hg
• Colorform: CLEAR, AMBER LIQUID; Yellow, oily liquid; REDDISH-YELLOW OILY LIQUID /TECHNICAL PRODUCT/
• Density: 1.1465 @ 25 °C/4 °C
• Flash Point: 82 °C ; 180 °F /TECHNICAL PRODUCT/
• Shelf Life: IT IS STABLE UNDER NORMAL STORAGE CONDITIONS.
• Solubility: Very soluble in alcohol, benzene, chloroform, ether; practically insoluble in water.
• Synonyms: isobornyl thiocyanoacetate; isobornyl thiocyanoacetate, (exo)-isomer; thanite
• Vapor Pressure: 0.06 MM HG @ 95 °C
• PubChem Compound: 13218779
• Last Modified: Dec 23 2021